Cas no 204851-73-0 ((R)-4-Benzyl-5,5-dimethyloxazolidin-2-one)

• Product name: (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
• CAS No: 204851-73-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253
• CID: 241397
• PubChem ID: 24868259

(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-4-BENZYL-5,5-DIMETHYL-2-OXAZOLIDINONE
• (R)-4-BENZYL-5,5-DIMETHYLOXAZOLIDIN-2-ONE
• 2-Oxazolidinone,5,5-dimethyl-4-(phenylmethyl)-, (4R)-
• (4R)-4-benzyl-5,5-dimethyloxazolidin-2-one
• (R)-4-benzyl-5,5-dimethyl-oxazolidin-2-one
• 450685_ALDRICH
• 4-benzyl-5,5-dimethyl-oxazolidin-2-one
• ANW-57442
• CTK8B7476
• SureCN2369273
• DTXSID70459425
• SCHEMBL2369273
• 204851-73-0
• AKOS015888877
• J-013349
• MFCD00274260
• E78321
• CS-0098462
• (4R)-4-benzyl-5, 5-dimethyl-1, 3-oxazolidin-2-one
• (4R)-4-Benzyl-5,5-dimethyl-1,3-oxazolidin-2-one
• BS-50396
• (R)-(+)-4-Benzyl-5,5-dimethyl-2-oxazolidinone, 98%
• (R)-(+)-4-benzyl-5，5-dimethyl-2-oxazol-idinone
• (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one

• MDL： MFCD00274260
• Inchi： InChI=1S/C12H15NO2/c1-12(2)10(13-11(14)15-12)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,13,14)/t10-/m1/s1
• InChI Key： AEEGFEJKONZGOH-SNVBAGLBSA-N
• SMILES： O=C1OC(C)(C)[C@@H](CC2=CC=CC=C2)N1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.4
• Tautomer Count: 2

Experimental Properties

• Color/Form: Not determined
• Density: 1.085
• Melting Point: 60-62 °C (lit.)
• Boiling Point: 385°C at 760 mmHg
• Flash Point: 186.7°C
• Refractive Index: 1.519
• PSA: 38.33000
• LogP: 2.44490
• Optical Activity: [α]20/D +96°, c = 2 in chloroform
• Solubility: Not determined

(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one

Comprehensive Overview of (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one (CAS No. 204851-73-0)

(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one (CAS No. 204851-73-0) is a chiral oxazolidinone derivative widely recognized for its role in asymmetric synthesis and pharmaceutical applications. This compound, often referred to as a chiral auxiliary, is pivotal in the construction of stereochemically complex molecules. Its unique structural features, including the benzyl group and dimethyl substitution, enhance its utility in enantioselective reactions, making it a staple in modern organic chemistry.

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